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Compound of Interest |

Compound Name: T1AM-d4 hydrochloride
CAS No.: 884320-54-1
Cat. No.: B128248
. J

Executive Summary & Compound Profile

T1AM-d4 hydrochloride (3-lodothyronamine-d4 HCI) is a stable isotope-labeled internal
standard used primarily in LC-MS/MS quantification of thyroid hormone metabolites.[1] While
often handled in milligram quantities, its disposal requires specific protocols due to three critical
factors:

» Bioactivity: It is a potent agonist of the TAAR1 receptor and a thyroid hormone metabolite
analog.

» Halogen Content: The presence of lodine (I) and Chlorine (Cl) necessitates management as
halogenated organic waste.

o Deuterium Labeling: While non-radioactive, stable isotopes require strict inventory
reconciliation to prevent "false positives" in downstream contamination checks.

Chemical Profile Table
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Property Specification Disposal Implication

3-lodothyronamine-d4
Compound Name

Hydrochloride
884320-54-1 (labeled) / 483- Use CAS for inventory
CAS Number o
04-5 (unlabeled base) delisting.[1][2]
Molecular Formula C14H11D4ICINO2 Halogenated (I, CI).[1]
) ) ) ) Treat as High Potency (OEB
Hazard Class Irritant (Skin/Eye), Bioactive )
3/4 equivalent).[1]
) o Do NOT place in radioactive
Radioactivity NONE (Stable Isotope)

waste streams.[1]

Hazard Assessment & Pre-Disposal Check

Scientific Rationale: Before disposal, we must assess the "State of the Waste." Most TLAM-d4
is discarded not as a neat solid, but as a component of a solvent mixture (LC-MS effluent or
expired stock).

The "Halogen Rule"

Because T1AM contains lodine, it technically renders any waste stream it enters
"halogenated.”

» Why this matters: Non-halogenated waste is often used as fuel blending for cement kilns.
Halogens (especially lodine and Chlorine) can corrode incinerator scrubbers or form dioxins
if burned at insufficient temperatures.

o Directive: Always default to Halogenated Organic Waste streams for stock solutions to
ensure high-temperature incineration (>1100°C).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Neat Solid (Expired or
Contaminated Vials)
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Context: You have a vial with visible solid residue (1-10 mg) that is degraded or no longer
needed.

e Do NOT discard empty vials in trash. The residual bioactivity poses a risk.

e Solvation: Add 1-2 mL of Methanol (MeOH) or Dimethyl Sulfoxide (DMSO) directly to the vial
to dissolve the solid.

o Reasoning: Solids can become airborne dust; solutions are contained.
o Transfer: Pour the solution into the Halogenated Organic Solvent waste container.
» Rinse: Rinse the vial once with MeOH and add to the same waste container.

o Glass Disposal: Deface the label and place the rinsed vial in the Broken Glass/Sharps
container (or chemically contaminated glass bin, per local EHS rules).

Scenario B: Disposal of Stock Solutions (High
Concentration)

Context: Leftover stock solutions in Methanol/DMSO (>100 puM).

e Segregation: Do not mix with aqueous acid/base waste.

o Container Selection: Pour directly into Halogenated Organic Waste.

e Logging: Record the approximate volume and concentration on the waste tag.

o Tip: Explicitly write "Contains lodinated Organics" on the tag. lodine can behave differently
than Chlorine in some waste treatment processes; alerting the vendor is best practice.

Scenario C: LC-MS Effluent (Trace Concentration)

Context: Waste collected from the LC-MS drain containing mobile phase
(Water/Acetonitrile/Formic Acid) and trace TIAM-d4 (<1 puM).

» Volume Assessment: In this stream, the solvent (Acetonitrile) acts as the primary hazard
(Ignitability - DO01).
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o Classification: Due to the massive dilution factor, this is typically classified as Flammable

Organic Solvent Waste.
e Protocol:
o If your facility has a specific "Halogenated" stream for LC waste, use it.

o If not, the trace level of lodine is usually acceptable in general "Flammable" streams, BUT

you must verify with your facility's waste vendor.

o Self-Validating Step: Check the pH of the effluent. If <2 (due to formic acid), ensure the
waste container is compatible (HDPE, not metal).

Visual Decision Matrix (Workflow)

The following logic gate ensures you select the correct waste stream every time.
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Start: Identify TLAM-d4 Waste

What is the physical state?

Neat Solid / Powder Liquid Solution

Concentration Level?

Dissolve in MeOH/DMSO
(Prevent Dust)

Stock Solution LC-MS Effluent
(>1 uM) (<1 pm)

Dissolved

Dilution Factor High

DISPOSAL A: DISPOSAL B:

Halogenated Organic Waste Flammable Solvent Waste
(High Temp Incineration) (Check local lodine limits)

Click to download full resolution via product page
Figure 1: Decision matrix for TLAM-d4 disposal based on physical state and concentration.[1]

Regulatory & Compliance Framework (RCRA/EPA)

Even if you are outside the US, these principles (based on EPA RCRA) are the global gold
standard for chemical safety.
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Regulatory Category

Classification for TLAM-d4

Action Required

RCRA Status Not P-listed or U-listed.[1] Classify by Characteristic.
o ) o Manage based on the solvent
Characteristic D001 (Ignitable - if in solvent)
(MeOH/ACN).[1]
o ) ) ] Triple Rinse containers before
Toxicity Bioactive Amine

recycling glass.[1]

Halogenated Solvents

FO01 / FOO02 (if mixed)

Do not mix with non-
halogenated solvents if
possible to reduce disposal

costs.[1]

The "Satellite Accumulation" Rule

e Do: Keep the waste container at or near the point of generation (the LC-MS bench).

o Do: Keep the container closed at all times except when adding waste. Open funnels on

waste carboys are the #1 EPA citation in laboratories.

Emergency Spills

If a stock solution of TLAM-d4 is spilled:

o Evacuate the immediate area if dust is generated (solid spill).

o PPE: Nitrile gloves (double layer recommended), lab coat, safety glasses.

» Neutralization: Not required for TLAM itself, but absorb the solvent.

o Cleanup: Use a standard organic spill kit (absorbent pads/vermiculite).

» Disposal: Place all contaminated spill materials into a bag, seal it, and label it as "Debris

contaminated with Halogenated Organics."
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» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 11256360, 3-lodothyronamine. Retrieved from [Link]

» US Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-
Friendly Reference Document. Retrieved from [Link]

o US Environmental Protection Agency (EPA).Criteria for the Definition of Solid Waste and
Solid and Hazardous Waste Exclusions. (Solvent-Contaminated Wipes Rule). Retrieved from
[Link]

e Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance.
(Chemical Hygiene Plan). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

